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Compound of Interest

Compound Name: 5-chloropicolinoyl chloride

Cat. No.: B137333

Essential Safety and Handling Guide for 5-
Chloropicolinoyl Chloride

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols, operational procedures, and
disposal plans for handling 5-chloropicolinoyl chloride (CAS No: 128073-03-0). Adherence to
these guidelines is critical for ensuring laboratory safety and minimizing risk.

Hazard Identification and Quantitative Data

5-Chloropicolinoyl chloride is a reactive acyl chloride. While specific quantitative data for this
compound is not extensively published, its primary hazards can be inferred from its chemical
class and available safety data. It is classified with the GHS pictograms indicating a warning for
skin irritation, eye irritation, and respiratory irritation.[1]
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Property Data Source
Chemical Name 5-Chloropicolinoyl chloride [1112]
CAS Number 128073-03-0 [11[2]
Molecular Formula C6H3CI2NO [11[2]
Signal Word Warning [1]
Hazard Statements H315: Causes skin irritation [1]

H319: Causes serious eye

[1]

irritation

H335: May cause respiratory o

irritation

P261: Avoid breathing
Precautionary Statements dust/fume/gas/mist/vapours/sp  [1]

ray.

P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if [
present and easy to do.

Continue rinsing.

Personal Protective Equipment (PPE)

Due to the corrosive and reactive nature of acyl chlorides, a comprehensive PPE strategy is
mandatory.
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PPE Category

Specification

Rationale

Eye/Face Protection

Chemical safety goggles and a
full-face shield. Must comply
with OSHA 29 CFR 1910.133
or European Standard EN166.

To protect against severe eye
damage from splashes and

corrosive vapors.[3][4]

Hand Protection

Chemical-resistant gloves such
as nitrile, neoprene, or butyl
rubber. Gloves should be
inspected for integrity before

each use.

To prevent skin contact which
can cause severe burns and

irritation.[4]

Body Protection

A chemical-resistant lab coat,
apron, and closed-toe shoes.
For larger quantities, a
chemical-resistant suit may be

necessary.[3]

To protect the body from
accidental splashes and

contact.

Respiratory Protection

A NIOSH/MSHA or European
Standard EN 149 approved
respirator with an appropriate
cartridge for acid gases and

organic vapors.

To prevent inhalation of
corrosive vapors that can
cause respiratory tract
irritation.[4] Use should be in
accordance with a respirator

program.

Operational Plan: Step-by-Step Handling Procedure

A systematic approach is crucial for safely handling 5-chloropicolinoyl chloride.

3.1. Engineering Controls and Preparation

» Ventilation: All work with 5-chloropicolinoyl chloride must be conducted in a certified
chemical fume hood.

» Emergency Equipment: Ensure an eyewash station and safety shower are readily accessible
and have been recently tested.[3]
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e Incompatible Materials: Keep away from water, alcohols, strong bases, and oxidizing agents
to prevent violent reactions.[4]

3.2. Handling Protocol

Don PPE: Before handling, put on all required personal protective equipment as detailed in
the table above.

Inert Atmosphere: When possible, handle under an inert atmosphere (e.g., nitrogen or argon)
to prevent reaction with moisture in the air.

Dispensing: Use glass or other compatible, corrosion-resistant equipment for transferring the
chemical. Avoid contact with metals.

Container Management: Keep the container tightly closed when not in use.

Decontamination: After handling, thoroughly wash hands and any exposed skin with soap
and water.

Disposal Plan

Proper disposal of 5-chloropicolinoyl chloride and associated waste is critical to prevent
environmental contamination and ensure safety.

4.1. Waste Segregation and Collection

o Chemical Waste: Unused or waste 5-chloropicolinoyl chloride should be collected in a
designated, labeled, and sealed container. Do not mix with other waste streams.

o Contaminated Materials: All disposable items that have come into contact with 5-
chloropicolinoyl chloride (e.g., gloves, pipette tips, paper towels) must be considered
hazardous waste. These should be collected in a separate, clearly labeled, and sealed
container.

4.2. Neutralization (for small residues)

o Small amounts of residual 5-chloropicolinoyl chloride on equipment can be cautiously
neutralized by slowly adding it to a stirred solution of sodium bicarbonate. This should be
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done in a fume hood, wearing appropriate PPE, as the reaction will generate gas.
4.3. Final Disposal

» All waste must be disposed of through a licensed hazardous waste disposal company.
Follow all local, state, and federal regulations for hazardous waste disposal.

Emergency Procedures

Immediate and appropriate action is crucial in the event of an emergency.
5.1. Spills
o Evacuate: Immediately evacuate the area and alert others.

e Ventilate: Ensure the area is well-ventilated, using the fume hood if the spill is contained
within it.

o Contain: For small spills, use an inert absorbent material like sand or vermiculite. Do not use
combustible materials.

» Neutralize: Cautiously neutralize the contained spill with a weak base such as sodium
bicarbonate.

e Collect: Collect the absorbed and neutralized material into a designated hazardous waste
container.

o Decontaminate: Clean the spill area with a suitable solvent, followed by soap and water.
e Report: Report the spill to the appropriate safety officer.
5.2. Exposure

o Skin Contact: Immediately flush the affected area with copious amounts of water for at least
15 minutes while removing contaminated clothing. Seek immediate medical attention.

o Eye Contact: Immediately flush eyes with water for at least 15 minutes, holding the eyelids
open. Seek immediate medical attention.
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e Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen.
Seek immediate medical attention.

 Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical

attention.

Visual Workflow and Emergency Protocols

The following diagrams illustrate the standard operating procedures for handling and
responding to emergencies involving 5-chloropicolinoyl chloride.
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Caption: Workflow for the safe handling of 5-chloropicolinoyl chloride.
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Caption: Emergency response procedures for spills and personal exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. aobchem.com [aobchem.com]

e 2. wcu.edu [wcu.edu]

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b137333?utm_src=pdf-body-img
https://www.benchchem.com/product/b137333?utm_src=pdf-custom-synthesis
https://www.aobchem.com/5-chloropicolinoyl-chloride.html
https://www.wcu.edu/WebFiles/PDFs/SAFETYOFFICE-SOP-Template-Acetylchloride.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b137333?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

3. CAS:39901-94-5, MtlE-2-F fts thigEh-Ee15EZ [bidepharm.com]
e 4. XiXisys | GHS 11 (Rev.11) SDS Word %k CAS: 128073-03-0 Name: [xixisys.com]
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[https://www.benchchem.com/product/b137333#personal-protective-equipment-for-handling-
5-chloropicolinoyl-chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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